Cas no 2172515-87-4 (tert-butyl 2-amino-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylate)

• Product Name: tert-butyl 2-amino-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylate
• CAS No: 2172515-87-4
• MF: C₁₂H₁₄N₄O₂S
• MW: 278.330160617828
• CID: 6023312
• PubChem ID: 165503479
• Update Time: 2025-05-21

tert-butyl 2-amino-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylate
• 2172515-87-4
• EN300-1458448

• Inchi： 1S/C12H14N4O2S/c1-12(2,3)18-10(17)8-9(19-11(13)16-8)7-4-14-6-15-5-7/h4-6H,1-3H3,(H2,13,16)
• InChI Key： KRXRWPCESKBVNG-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C1=CN=CN=C1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 278.08374688g/mol
• Monoisotopic Mass: 278.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 119Ų

Additional information on tert-butyl 2-amino-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylate

tert-butyl 2-amino-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-amino-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylate, identified by the CAS number 2172515-87-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and materials science. The molecule combines several key functional groups, including a tert-butyl ester, an amino group, a pyrimidin ring, and a thiazole moiety, making it a versatile building block for various chemical reactions.

The synthesis of this compound involves a series of well-established organic reactions. The starting materials typically include a thiazole derivative and a pyrimidine precursor. The formation of the amine group is achieved through reductive amination or other amine-forming techniques. The esterification step introduces the tert-butyl group, which serves as a protecting group during subsequent reaction steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

In terms of applications, tert-butyl 2-amino-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylate has shown promise in the development of bioactive molecules. Its thiazole ring is known for its ability to coordinate with metal ions, making it useful in designing metallo-drugs. Additionally, the pyrimidine moiety contributes to hydrogen bonding capabilities, enhancing the molecule's potential as an inhibitor of enzyme targets in therapeutic areas such as oncology and infectious diseases.

Recent studies have explored the use of this compound as an intermediate in the synthesis of more complex structures. For instance, researchers have employed it as a starting material for constructing heterocyclic frameworks with enhanced pharmacokinetic properties. The tert-butyl ester group can be readily cleaved under acidic or enzymatic conditions, allowing for controlled release mechanisms in drug delivery systems.

The structural versatility of this compound also extends to its use in materials science. Its ability to form supramolecular assemblies through π–π interactions and hydrogen bonding has been leveraged in the development of novel materials for sensing applications. Furthermore, the molecule's stability under various environmental conditions makes it suitable for use in high-throughput screening assays.

In conclusion, tert-butyl 2-amino-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylate is a multifaceted compound with significant potential across diverse fields. Its unique combination of functional groups and ease of synthesis make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science.